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Compound of Interest

Compound Name: Benzyl chloride

Cat. No.: B120561 Get Quote

An In-depth Technical Guide to Benzyl Chloride
This guide provides comprehensive information on benzyl chloride, tailored for researchers,

scientists, and professionals in drug development. It covers its chemical properties, synthesis,

applications, and safety protocols.

Core Chemical and Physical Properties
Benzyl chloride, also known as α-chlorotoluene, is a colorless to pale yellow liquid with a

pungent, aromatic odor.[1][2] It is a highly reactive organochlorine compound and a crucial

building block in organic synthesis.[3] Its CAS number is 100-44-7, and its molecular weight is

approximately 126.58 g/mol .[4][5]

Table 1: Chemical Identifiers for Benzyl Chloride
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Identifier Value Reference

CAS Number 100-44-7 [1][4][6]

Molecular Formula C₇H₇Cl [4][6]

Molecular Weight 126.58 g/mol [4][5]

Alternate Names
(Chloromethyl)benzene, α-

Chlorotoluene
[4][7]

InChI Key
KCXMKQUNVWSEMD-

UHFFFAOYSA-N
[1][3]

SMILES ClCc1ccccc1 [1][3]

Table 2: Physical and Chemical Properties of Benzyl Chloride

Property Value Reference

Appearance
Colorless to slightly yellow

liquid
[1][2][3]

Odor Pungent, aromatic, irritating [2][8][9]

Density 1.100 g/cm³ at 20 °C [3][5]

Melting Point -39 °C [3][5]

Boiling Point 179 °C [3]

Flash Point 67 °C (closed cup) [5][10]

Solubility in water 0.49 g/L at 20 °C [8]

Solubility in organic solvents
Freely soluble in ethanol,

ether, chloroform, acetone
[3][8]

Vapor Pressure 1 mmHg at 20 °C [3]

Synthesis of Benzyl Chloride
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The industrial production of benzyl chloride is primarily achieved through the gas-phase

photochemical reaction of toluene with chlorine.[3] For laboratory-scale synthesis, a common

method involves the reaction of benzyl alcohol with hydrochloric acid.[8][11]

This protocol is adapted from established laboratory procedures.[11][12]

Materials:

Benzyl alcohol

Concentrated hydrochloric acid (e.g., 10M or 12M)

Hexanes (or other suitable organic solvent)

5% Sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous calcium chloride or magnesium sulfate

Procedure:

In a suitable reaction vessel, combine benzyl alcohol and an excess of concentrated

hydrochloric acid.[11] For example, 20.0 g of benzyl alcohol can be reacted with 60 mL of

12M HCl.[12]

Slowly heat the mixture with stirring. The solution will become cloudy, and an oil will begin to

separate.[12] Maintain the temperature at approximately 60-65 °C for a designated period

(e.g., 20 minutes to 1.5 hours) to ensure the reaction goes to completion.[12]

After heating, allow the mixture to cool to room temperature.

Transfer the biphasic mixture to a separatory funnel. An organic solvent like hexanes can be

used to aid the transfer.[12]

Separate the lower aqueous layer and isolate the upper organic layer containing the crude

benzyl chloride.
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Wash the organic layer sequentially with:

An equal volume of water.

An equal volume of 5% sodium bicarbonate solution to neutralize any remaining acid. Vent

the separatory funnel frequently to release carbon dioxide gas produced.[13]

An equal volume of brine to remove residual water.[12]

Dry the organic layer over an anhydrous drying agent such as calcium chloride or

magnesium sulfate.[12][13]

Remove the solvent by distillation.[12] The final product can be further purified by vacuum

distillation to yield pure benzyl chloride.[12][13]

Applications in Research and Drug Development
Benzyl chloride is a versatile reagent in organic synthesis, primarily used to introduce the

benzyl protecting group to alcohols and carboxylic acids, forming benzyl ethers and benzyl

esters, respectively.[3][14] Its reactivity makes it a key intermediate in the synthesis of a wide

array of compounds.[9]

Key Applications:

Pharmaceutical Synthesis: It serves as a critical building block for numerous Active

Pharmaceutical Ingredients (APIs), including certain muscle relaxants, antihistamines, and

antipsychotics.[14][15]

Fine Chemicals: It is a precursor for producing benzyl derivatives such as benzyl alcohol,

benzyl cyanide (a precursor to phenylacetic acid), and various benzyl esters used as

plasticizers, flavors, and fragrances.[3][15]

Other Industries: Benzyl chloride is also utilized in the manufacturing of dyes, pigments,

agrochemicals (pesticides, herbicides), and quaternary ammonium salts used as surfactants.

[3][9][15]

Below is a diagram illustrating the synthetic pathways starting from benzyl chloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/pdf/purification_strategies_for_removing_benzyl_chloride_from_reaction_mixtures.pdf
http://www.sciencemadness.org/talk/viewthread.php?tid=71111
http://www.sciencemadness.org/talk/viewthread.php?tid=71111
https://www.benchchem.com/pdf/purification_strategies_for_removing_benzyl_chloride_from_reaction_mixtures.pdf
http://www.sciencemadness.org/talk/viewthread.php?tid=71111
https://www.benchchem.com/product/b120561?utm_src=pdf-body
http://www.sciencemadness.org/talk/viewthread.php?tid=71111
https://www.benchchem.com/pdf/purification_strategies_for_removing_benzyl_chloride_from_reaction_mixtures.pdf
https://www.benchchem.com/product/b120561?utm_src=pdf-body
https://en.wikipedia.org/wiki/Benzyl_chloride
https://www.nbinno.com/article/other-organic-chemicals/the-essential-role-of-benzyl-chloride-in-pharmaceutical-fine-chemical-synthesis-ij
https://www.nbinno.com/article/other-organic-chemicals/understanding-benzyl-chloride-properties-production-industrial-significance-ws
https://www.nbinno.com/article/other-organic-chemicals/the-essential-role-of-benzyl-chloride-in-pharmaceutical-fine-chemical-synthesis-ij
https://www.openpr.com/news/3173657/benzyl-chloride-market-trends-applications-and-future
https://en.wikipedia.org/wiki/Benzyl_chloride
https://www.openpr.com/news/3173657/benzyl-chloride-market-trends-applications-and-future
https://www.benchchem.com/product/b120561?utm_src=pdf-body
https://en.wikipedia.org/wiki/Benzyl_chloride
https://www.nbinno.com/article/other-organic-chemicals/understanding-benzyl-chloride-properties-production-industrial-significance-ws
https://www.openpr.com/news/3173657/benzyl-chloride-market-trends-applications-and-future
https://www.benchchem.com/product/b120561?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthetic Pathways of Benzyl Chloride

Benzyl Chloride

Benzyl Esters
(Plasticizers, Flavors, Perfumes)

+ Carboxylic Acid

Benzyl Cyanide

+ Sodium Cyanide

Quaternary Ammonium Salts
(Surfactants)

+ Tertiary Amine

Benzyl Ethers
(Protecting Group Chemistry)

+ Alcohol

Benzyl Alcohol

Hydrolysis

Phenylacetic Acid
(Pharmaceutical Precursor)

Hydrolysis
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Caption: Synthetic pathways originating from benzyl chloride.

Safety and Handling
Benzyl chloride is a hazardous substance that requires careful handling to minimize risks.

Table 3: Hazard Information for Benzyl Chloride
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Hazard Type Description Reference

Acute Toxicity

Toxic by inhalation and skin

absorption; harmful if

swallowed.[2][16]

Irritation

Causes severe irritation to the

skin, eyes, and respiratory

tract. It is a potent lachrymator

(tear-inducing agent).[10][17]

[18]

Corrosivity
Corrosive to metals and

tissues.[2]

Carcinogenicity
Classified as a substance that

may cause cancer.[2][16]

Flammability Combustible liquid.[19]

Personal Protective Equipment (PPE): Always handle benzyl chloride in a well-ventilated

area or under a chemical fume hood.[18] Essential PPE includes chemical-resistant gloves,

safety goggles, a face shield, and appropriate respiratory protection.[17][18][19]

Safe Handling: Avoid contact with skin, eyes, and clothing.[17] Prevent inhalation of vapor or

mist.[17] Keep away from sources of ignition and take measures to prevent the buildup of

electrostatic charge.[17]

Storage: Store in a cool, dry, and well-ventilated place away from direct sunlight.[18] Keep

containers tightly closed.[18] It is incompatible with strong oxidizing agents, strong bases,

and certain metals.[18]

Spill Management: In case of a spill, contain the spillage and collect it with an electrically

protected vacuum cleaner or by wet-brushing.[17] Place the collected material in a suitable

container for disposal according to local regulations.[17]

The following diagram outlines the general workflow for the safe handling of benzyl chloride in

a laboratory setting.
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Safe Handling Workflow for Benzyl Chloride

Start: 
Handling Benzyl Chloride

1. Don Appropriate PPE
(Gloves, Goggles, Respirator)

2. Work in Ventilated Area
(Fume Hood)

3. Dispense and Use
(Avoid Inhalation/Contact)

4. Secure Storage
(Cool, Dry, Ventilated)

5. Dispose of Waste Properly

End

Click to download full resolution via product page

Caption: Workflow for the safe handling of benzyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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